2-(2-fluorobenzyl)-6-(furan-2-yl)pyridazin-3(2H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(2-fluorobenzyl)-6-(furan-2-yl)pyridazin-3(2H)-one is a chemical compound that has been the subject of scientific research due to its potential applications in various fields. This compound is a pyridazinone derivative that has been synthesized using different methods, and its mechanism of action and physiological effects have been studied in detail.
Scientific Research Applications
Synthesis and Structural Insights
- Synthesis and Characterization : New pyridazinone derivatives, including those with furan-2-yl groups, have been synthesized and characterized. These compounds exhibit vasorelaxant and platelet antiaggregatory activities, showcasing their potential in cardiovascular research (Costas et al., 2010). Additionally, structural insights into fluorinated furan-2(5H)-ones revealed the stereochemistry and crystallization properties, contributing to the understanding of their conformational aspects (Teixeira et al., 2014).
- Antiviral and Anti-Inflammatory Applications : Certain derivatives have shown promising antiviral and anti-inflammatory activities. For example, derivatives bearing the benzo[b]furan-2-ylmethyl group demonstrated significant anti-inflammatory effects in vivo and showed good binding affinity with COX-2, suggesting potential therapeutic applications (Boukharsa et al., 2018).
Biological Activities and Potential Therapeutic Uses
- Molecular Docking and Evaluation Against COVID-19 : A novel pyridazin-3(2H)-one derivative was synthesized and evaluated for its potential therapeutic effects against COVID-19 through in silico docking and ADME studies. This study highlights the compound's stability, spectroscopic properties, and potential as a COVID-19 therapeutic (Kalai et al., 2020).
- Anticancer Activity : Fluoro-substituted benzo[b]pyran derivatives, related to the structure of interest, have demonstrated anticancer activity against lung cancer at low concentrations, indicating the potential for these compounds to serve as bases for developing new anticancer agents (Hammam et al., 2005).
Advanced Synthesis Techniques and Applications
- Synthetic Techniques and Heterocyclic Derivatives : Research has focused on developing advanced synthetic techniques for creating heterocyclic derivatives from furan compounds, which are crucial for the synthesis of pyridazinone derivatives and their functionalization. This includes novel approaches to ring expansion and the synthesis of pyridazino-psoralen derivatives, expanding the chemical toolbox available for the development of new pharmaceuticals and materials (Gonzalez-Gomez et al., 2005).
properties
IUPAC Name |
2-[(2-fluorophenyl)methyl]-6-(furan-2-yl)pyridazin-3-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H11FN2O2/c16-12-5-2-1-4-11(12)10-18-15(19)8-7-13(17-18)14-6-3-9-20-14/h1-9H,10H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KUFYZYYLCVIZHN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)CN2C(=O)C=CC(=N2)C3=CC=CO3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H11FN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
270.26 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(2-fluorobenzyl)-6-(furan-2-yl)pyridazin-3(2H)-one |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.